Cas no 1072945-64-2 (3-(Propylsulfonamido)phenylboronic acid)

• Product Name: 3-(Propylsulfonamido)phenylboronic acid
• CAS No: 1072945-64-2
• MF: C₉H₁₄BNO₄S
• MW: 243.08776140213
• MDL: MFCD10699610
• CID: 829041
• PubChem ID: 46738823
• Update Time: 2025-09-19

3-(Propylsulfonamido)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Propylsulfonamido)phenyl)boronic acid
• 3-(Propylsulfonamido)phenylboronic acid
• 1072945-64-2
• DTXSID70674474
• [3-(propane-1-sulfonamido)phenyl]boronic acid
• DB-365675
• AKOS015839532
• BS-25753
• MFCD10699610
• {3-[(Propane-1-sulfonyl)amino]phenyl}boronic acid
• [3-(propylsulfonylamino)phenyl]boronic acid
• SCHEMBL519912
• CS-0175989
• (3-(Propylsulfonamido)phenyl)boronicacid
• 3-[(Propylsulfonyl)amino]phenylboronic acid, AldrichCPR

• MDL： MFCD10699610
• Inchi： 1S/C9H14BNO4S/c1-2-6-16(14,15)11-9-5-3-4-8(7-9)10(12)13/h3-5,7,11-13H,2,6H2,1H3
• InChI Key： JZIHQVMLJAJFFZ-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC=C(B(O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 243.0736593g/mol
• Monoisotopic Mass: 243.0736593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Color/Form: NA
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 445.0±55.0 °C at 760 mmHg
• Flash Point: 164.3±23.2 °C
• Solubility: Slightly soluble (1 g/l) (25 º C),

3-(Propylsulfonamido)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃